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Content Type: Technical Whitepaper Subject: Structural Elucidation, Synthesis Validation, and
Quality Control of CAS 1785180-00-8 Audience: Medicinal Chemists, Analytical Scientists, and
Radiochemistry Developers[1][2]

Executive Summary & Structural Context[2][3][4]

2-Bromoimidazo[1,2-a]pyridin-6-ol (CAS: 1785180-00-8) is a specialized heterocyclic
building block primarily utilized in the development of TSPO (Translocator Protein 18 kDa)
radioligands and kinase inhibitors.[1] Its structural integrity is defined by the fusion of a pyridine
and imidazole ring, functionalized with a hydroxyl group at position 6 (C6) and a bromine atom
at position 2 (C2).[2]

This specific substitution pattern presents a unique analytical challenge: differentiating the 2-
bromo regioisomer from the thermodynamically favored 3-bromo congener.[1] This guide
establishes a self-validating analytical workflow to unambiguously confirm the structure,
ensuring high-fidelity inputs for downstream drug development.

Core Physicochemical Profile
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Property Specification

Molecular Formula C7HsBrN20

Molecular Weight 213.03 g/mol

Exact Mass 211.9585 (7°Br) / 213.9565 (31Br)

Isotopic Pattern 1:1 doublet (7°Br : 81Br)

Topological Polar Surface Area 33.1 A2

pKa (Predicted) ~9.5 (Phenolic OH), ~3.5 (N1 protonation)

Synthesis & Regiochemical Logic

To understand the impurity profile, one must analyze the synthetic origin. The primary risk in
characterizing this compound is misidentifying the 3-bromo isomer, which forms readily under

electrophilic bromination conditions.[1]

The Regioselectivity Divergence

Standard bromination of imidazo[1,2-a]pyridine with NBS occurs exclusively at C3.[1]
Accessing the C2-bromo motif requires specific "reverse-logic" synthesis or direct cyclization
with functionalized precursors.[1]
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Figure 1: Synthetic divergence showing why the 3-bromo isomer is a critical impurity to rule out
during characterization.
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Structural Characterization Strategy

This protocol uses a "Self-Validating System" where data from Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) must cross-confirm to validate the regiochemistry.

Phase 1: Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and halogen presence.[2]
o Method: ESI-TOF or Orbitrap (Positive Mode).[1]
o Key Indicator: The bromine isotope pattern is the first "gate."”
o Acceptance Criteria:
o m/z: [M+H]* detected at 212.9658 (for 7°Br) and 214.9638 (for 81Br).[2]
o Pattern: Two peaks of nearly equal intensity (1:1 ratio) separated by 2.0 u.[2]

o Fragment: Observation of [M+H-Br]* fragment at ~134.05 m/z (loss of bromine) and [M+H-
CO]J* (characteristic of phenols).[2]

Phase 2: NMR Spectroscopy (The Regiochemistry
Check)

Objective: Distinguish C2-Br from C3-Br.

Solvent Choice: DMSO-ds is preferred over MeOD to observe the exchangeable phenolic
proton and prevent signal broadening.

Predicted *H NMR Shifts (400 MHz, DMSO-ds)
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3C NMR & 2D Correlations (HMBC)

To definitively prove the Bris at C2, you must observe the HMBC correlations.[2]

o C2 Signal: Typically appears at 120-125 ppm (attached to Br).[2]

e C3 Signal: Typically appears at 108-112 ppm (methine).[2]

e HMBC Proof:

o H3 (Singlet) must show a strong correlation to C2 (Br-bearing carbon) and C4a

(Bridgehead).[2]

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://patents.google.com/patent/US20210078999A1/en
https://patents.google.com/patent/US20210078999A1/en
https://patents.google.com/patent/US20210078999A1/en
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://patents.google.com/patent/US20210078999A1/en
https://patents.google.com/patent/US20210078999A1/en
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://patents.google.com/patent/US20210078999A1/en
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://www.rsc.org/suppdata/c9/ra/c9ra04743c/c9ra04743c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13667549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o H5 must show correlation to C4a and C7, but weak or no correlation to C3 compared to
H3.

Strong HMBC (2J)

C4a (Bridgehead) C2-Br (Carbon)

Target Confirmed (2-Br) Impurity Identified (3-Br)

Click to download full resolution via product page

Figure 2: NMR Logic flow for confirming the position of the bromine atom.

Quality Control & Stability
HPLC Method Parameters

For purity assessment, a reverse-phase gradient method is recommended.[1] The phenol

group makes the retention time pH-sensitive.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.[1][2]

Mobile Phase A: Water + 0.1% Formic Acid (Maintains phenol in neutral state).[2]

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (phenol).[2]

Stability & Handling[2]
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 Light Sensitivity: Imidazo[1,2-a]pyridines can be photo-labile.[1] Store in amber vials.

o Oxidation: The 6-OH group is susceptible to oxidation to quinone-like species.[1] Store under
argon/nitrogen at -20°C.

o Hygroscopicity: The phenolic hydroxyl can absorb moisture; equilibrate to room temperature
before weighing.

Applications in Drug Development[6][7]
This molecule is a "privileged scaffold" intermediate.[3]

e TSPO Radioligands: The 6-OH is typically alkylated with [*8F]fluoroalkyl tosylates to generate
PET tracers for neuroinflammation imaging [1, 2].

» Kinase Inhibitors: The Br-handle at C2 allows for Suzuki-Miyaura coupling to introduce aryl
groups, expanding the library for SAR (Structure-Activity Relationship) studies [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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